Cas no 14983-08-5 (Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)-)
Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)-
- 2,2,2-Trifluoro-N-(3-hydroxyphenyl)acetamide
- 2,2,2-TRIFLUORO-N-(3-HYDROXYPHENYL)-ACETAMIDE
- 2,2,2-trifluoro-N-(3-hydroxyphenyl)ethanamide
- 3-trifluoroacetamidophenol
- Acetanilide,2,2,2-trifluoro-3'-hydroxy- (8CI)
- AG-D-96213
- CTK4C6380
- I14-47774
- N-(3-Hydroxy-phenyl)-trifluoracetamid
- Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)-
- 14983-08-5
- 3-Aminophenol, N-trifluoroacetyl-
- MFCD20366244
- AKOS013919174
- BS-44524
- E74468
- DTXSID40634585
- CS-0188150
- SCHEMBL826360
-
- Inchi: 1S/C8H6F3NO2/c9-8(10,11)7(14)12-5-2-1-3-6(13)4-5/h1-4,13H,(H,12,14)
- InChI Key: HGSHNGVUUZBSCM-UHFFFAOYSA-N
- SMILES: FC(C(NC1C=CC=C(C=1)O)=O)(F)F
Computed Properties
- Exact Mass: 205.03506292g/mol
- Monoisotopic Mass: 205.03506292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.3Ų
Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE259-50mg |
Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 50mg |
145.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE259-200mg |
Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 200mg |
340.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1236821-1g |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 1g |
$140 | 2023-09-01 | |
| 1PlusChem | 1P00AU1P-100mg |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 100mg |
$20.00 | 2024-06-20 | |
| 1PlusChem | 1P00AU1P-250mg |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 250mg |
$34.00 | 2024-06-20 | |
| 1PlusChem | 1P00AU1P-1g |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 1g |
$88.00 | 2024-06-20 | |
| Aaron | AR00AUA1-100mg |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 100mg |
$23.00 | 2025-02-11 | |
| Aaron | AR00AUA1-250mg |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 250mg |
$36.00 | 2023-12-16 | |
| Aaron | AR00AUA1-1g |
Acetamide, 2,2,2-trifluoro-N-(3-hydroxyphenyl)- |
14983-08-5 | 95% | 1g |
$104.00 | 2025-02-11 | |
| A2B Chem LLC | AF04701-100mg |
2,2,2-Trifluoro-n-(3-hydroxyphenyl)acetamide |
14983-08-5 | 95% | 100mg |
$18.00 | 2024-04-20 |
Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
Additional information on Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)-
Recent Advances in the Study of Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- (CAS: 14983-08-5) in Chemical Biology and Pharmaceutical Research
Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- (CAS: 14983-08-5) is a fluorinated acetamide derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoroacetamide moiety and phenolic hydroxyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study demonstrated that the compound exhibits high affinity for HDAC6, with an IC50 value of 0.85 μM, making it a potential candidate for further development in oncology. The trifluoroacetamide group was found to be critical for binding to the zinc ion in the active site of HDAC6, while the phenolic hydroxyl group contributed to solubility and pharmacokinetic properties.
Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's utility in antimicrobial applications. The study synthesized a series of derivatives of Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- and evaluated their activity against drug-resistant bacterial strains. The results indicated that the parent compound exhibited moderate antibacterial activity against Staphylococcus aureus (MIC = 32 μg/mL), with enhanced efficacy observed in derivatives featuring additional halogen substitutions. These findings suggest that structural modifications could further improve its antimicrobial profile.
From a synthetic chemistry perspective, advancements have been made in the efficient production of Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)-. A 2022 paper in Organic Process Research & Development described a scalable, one-pot synthesis route using 3-aminophenol and trifluoroacetic anhydride under mild conditions, achieving a yield of 78%. This method addresses previous challenges related to purification and scalability, facilitating its broader use in research and potential industrial applications.
In conclusion, Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)- (CAS: 14983-08-5) represents a versatile scaffold in medicinal chemistry, with demonstrated applications in HDAC inhibition and antimicrobial therapy. Ongoing research aims to optimize its pharmacological properties and explore its potential in other therapeutic areas, such as inflammation and metabolic disorders. Future studies will likely focus on in vivo efficacy and toxicity profiling to advance its translational potential.
14983-08-5 (Acetamide,2,2,2-trifluoro-N-(3-hydroxyphenyl)-) Related Products
- 2709-93-5(4-N-Trifluoroacetamidophenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)